molecular formula C12H13ClN2O5 B8450112 3-(4-Chloro-butanoylamino)-5-nitro-benzoic acid methyl ester

3-(4-Chloro-butanoylamino)-5-nitro-benzoic acid methyl ester

Cat. No.: B8450112
M. Wt: 300.69 g/mol
InChI Key: GZZNNLWEALUGCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chloro-butanoylamino)-5-nitro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H13ClN2O5 and its molecular weight is 300.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClN2O5

Molecular Weight

300.69 g/mol

IUPAC Name

methyl 3-(4-chlorobutanoylamino)-5-nitrobenzoate

InChI

InChI=1S/C12H13ClN2O5/c1-20-12(17)8-5-9(7-10(6-8)15(18)19)14-11(16)3-2-4-13/h5-7H,2-4H2,1H3,(H,14,16)

InChI Key

GZZNNLWEALUGCN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-nitro-benzoic acid methyl ester (D1) (38 g, 194 mmol, 1 equiv) in CH2Cl2 (350 ml) was added NEt3 (32 ml, 230 mmol, 1.2 equiv) followed by 4-chlorobutyryl chloride (24.7 ml, 220 mmol, 1.13 equiv) dropwise over 20 nm. The resulting mixture was allowed to warm to room temperature and stirred for 30 min. The organic phase was then washed with 2N aqueous HCl solution, dried over MgSO4 and concentrated in vacuo. The residue was triturated with iso-hexane and Et2O to give 3-(4-chloro-butanoylamino)-5-nitro-benzoic acid methyl ester D2 (56 g, 96%) as a brown solid.
Quantity
38 g
Type
reactant
Reaction Step One
Name
Quantity
32 mL
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
24.7 mL
Type
reactant
Reaction Step Two

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